Cas no 1204296-27-4 (1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazine)

• Product Name: 1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazine
• CAS No: 1204296-27-4
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• MDL: MFCD16652736
• CID: 4562815
• PubChem ID: 45496235
• Update Time: 2024-11-03

1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1,2,4]Triazolo[4,3-b]pyridazin-6-yl}piperazine
• 6-piperazin-1-yl[1,2,4]triazolo[4,3-b]pyridazine
• 6-(1-Piperazinyl)-1,2,4-triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-(1-piperazinyl)-
• 1204296-27-4
• 6-(piperazin-1-yl)[1,2,4]triazolo[4,3-b]pyridazine
• EN300-70914
• DTXSID701231007
• VS-11461
• SCHEMBL18126706
• AKOS005720723
• 6-(piperazin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• G32807
• STL146699
• 6-piperazin-1-yl-[1,2,4]triazolo[4,3-b]pyridazine
• F1967-0599
• MFCD16652736
• VU0494599-1
• DB-140062
• BBL032701
• 6-PIPERAZINO[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE

• MDL： MFCD16652736
• Inchi： 1S/C9H12N6/c1-2-9(14-5-3-10-4-6-14)13-15-7-11-12-8(1)15/h1-2,7,10H,3-6H2
• InChI Key： RZINTGMACQMYCE-UHFFFAOYSA-N
• SMILES： C12=NN=CN1N=C(N1CCNCC1)C=C2

Computed Properties

• Exact Mass: 204.11234441g/mol
• Monoisotopic Mass: 204.11234441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines